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Compound of Interest

Compound Name: 2-Amino-5-methylnicotinic acid

Cat. No.: B112739

In-Depth Technical Guide: 2-Amino-5-
methylnicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides core information regarding the physicochemical properties of 2-
Amino-5-methylnicotinic acid, a compound of interest in various research and development
applications.

Physicochemical Data

The fundamental molecular properties of 2-Amino-5-methylnicotinic acid are summarized
below. This data is essential for experimental design, analytical method development, and
computational modeling.
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Identifier Value Reference
Molecular Formula C7HsN20:2

Molecular Weight 152.15 g/mol

CAS Number 532440-94-1 [1][2]

1S/CTH8N202/c1-4-2-
InChl 5(7(10)11)6(8)9-3-4/h2-
3H,1H3,(H2,8,9)(H,10,11)

SMILES Cclcnc(N)e(cl)C(0)=0

Experimental Protocols & Signhaling Pathways

Detailed experimental protocols and specific signaling pathways involving 2-Amino-5-
methylnicotinic acid are highly dependent on the biological context and research application.
As such, generalized protocols are not provided. Researchers are encouraged to consult peer-
reviewed literature for specific methodologies related to their field of inquiry.

Logical Relationship of Core Properties

The following diagram illustrates the direct relationship between the compound and its
fundamental chemical identifiers.
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Figure 1. Core Properties of 2-Amino-5-methylnicotinic Acid
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Figure 1. A diagram showing the relationship between the chemical compound and its
molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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